Cas no 158849-52-6 (Butanoic acid, 4-cyano-3-hydroxy-, methyl ester)

• Product Name: Butanoic acid, 4-cyano-3-hydroxy-, methyl ester
• CAS No: 158849-52-6
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 1337604
• Update Time: 2024-08-17

Butanoic acid, 4-cyano-3-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-cyano-3-hydroxy-, methyl ester
• 4-cyano-3-hydroxybutyric acid methyl ester

• Inchi： 1S/C6H9NO3/c1-10-6(9)4-5(8)2-3-7/h5,8H,2,4H2,1H3
• InChI Key： SSIBSMAGWANLAQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(O)CC#N

Computed Properties

• Exact Mass: 143.05827

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 317.4±27.0 °C(Predicted)
• PSA: 70.32
• pka: 12.53±0.20(Predicted)